5-(3,5-Di-tert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)-1,3,4-oxathiazolidin-2-one

• CAS No.: 114522-42-8
• Molecular Formula: C16H21NO3S
• Molecular Weight: 307.4 g/mol
• IUPAC Name: 5-(3,5-ditert-butyl-4-hydroxyphenyl)-1,3,4-oxathiazol-2-one
• InChI: InChI=1S/C16H21NO3S/c1-15(2,3)10-7-9(13-17-21-14(19)20-13)8-11(12(10)18)16(4,5)6/h7-8,18H,1-6H3
• InChI Key: DWWNMIPPHGZAHO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=CC(=C1O)C(C)(C)C)C2=NSC(=O)O2

Description

5-(3,5-Di-tert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)-1,3,4-oxathiazolidin-2-one is a useful research compound. Its molecular formula is C16H21NO3S and its molecular weight is 307.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The procedure of Example 1 is repeated using 3.03 grams of 4-hydroxy-3,5-di-tert-butylbenzamide and 3.18 grams of chlorocarbonylsulfenyl choride. Recrystallization from toluene:heptane (1:1) affords the title compound as a white crystalline solid: mp 155°-157° C. (dec.).